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Compound of Interest

4,6-Dibromo-2-chloro-3-
Compound Name:

fluorophenol
CAS No.: 2432848-51-4
Cat. No.: B6290587

Get Quote

Executive Summary: The "Make vs. Buy" Paradox

Fluorinated bromophenols are critical scaffolds in modern drug discovery, serving as the "Lego
blocks" for Suzuki-Miyaura cross-coupling reactions to generate biaryl motifs common in kinase
inhibitors and metabolic modulators.

The market for these intermediates exhibits extreme price stratification. A 5-gram aliquot of 4-
Bromo-2-fluorophenol can range from

98.00 (premium catalog suppliers). For research-scale (<100g) needs, direct procurement is
almost always more economical than internal synthesis. However, the "cheap" option
introduces risk: isomer contamination.

This guide provides the data and protocols necessary to navigate this market, ensuring you
balance cost-efficiency with scientific integrity.
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Technical Context: The Fluorine-Bromine
Bioisostere
Why are these specific intermediates so valued?

 Metabolic Stability: The fluorine atom (Van der Waals radius 1.47 A) mimics hydrogen (1.20
A) sterically but blocks metabolic oxidation (P450 metabolism) at the para or ortho positions.

» Electronic Modulation: The high electronegativity of fluorine pulls electron density from the
aromatic ring, altering the pKa of the phenol group and influencing the binding affinity of the
final drug candidate.

o Synthetic Utility: The bromine atom serves as a reliable "handle" for palladium-catalyzed
cross-coupling, while the phenol group allows for etherification or esterification to attach
solubilizing tails.

Market Landscape & Price Trend Analysis

The supply chain is bifurcated into Tier 1 (Originator/Premium) and Tier 2 (Aggregator/Bulk)
suppliers.

Price Comparison Case Study: 4-Bromo-2-fluorophenol
(5g Pack Size)

Data reflects Q1 2026 catalog pricing trends.
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requirements.

Trend Analysis:

o Commoditization: Prices for standard purity (97-98%) from Tier 2 suppliers have dropped

significantly due to scaled-up manufacturing in China and India.

e Quality Premium: The price gap between Tier 1 and Tier 2 is widening. You are paying for the
absence of the 2-bromo-6-fluoro isomer, which is difficult to remove.

Visualization: Supply Chain Cost Drivers

The following diagram illustrates how raw material costs and synthesis complexity flow into the
final catalog price.
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Figure 1: Supply chain dynamics showing how purification rigor dictates the final price point.

Procurement & Quality Control Protocol

When buying from Tier 2 suppliers to save costs, you must implement a "Trust but Verify"
system. The primary risk is regioisomer contamination (e.g., getting 2-bromo-6-fluorophenol
instead of 4-bromo-2-fluorophenol), which has identical mass but different reactivity.

The "Self-Validating™ QC Workflow

» Visual Inspection: Product should be a colorless to pale yellow liquid/low-melting solid. Dark

brown indicates oxidation.
e 1H-NMR Validation: Do not rely solely on the vendor's CoA.
o Protocol: Dissolve ~10mg in CDCI3.

o Diagnostic Signal: Look for the splitting pattern of the aromatic protons. 4-Bromo-2-
fluorophenol will show a specific coupling pattern (dd or multiplet) distinct from the

symmetric 2,6-isomer.

e GC-MS Check: Verify purity is >98% and look for the "shoulder" peak of the isomer.

Visualization: QC Decision Tree
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Figure 2: Quality Control workflow for validating low-cost fluorinated intermediates.

Synthesis Protocol (Make vs. Buy)

While buying is cheaper for small scales, internal synthesis is required if you need multi-
kilogram quantities or if specific isotopically labeled versions are required.

Target Molecule: 4-Bromo-2-fluorophenol Reaction Type: Electrophilic Aromatic Substitution
(Bromination)

Step-by-Step Methodology

e Setup: Equip a 500mL 3-neck round-bottom flask with a magnetic stir bar, addition funnel,
and a gas outlet connected to a sodium bisulfite scrubber (to neutralize HBr fumes).
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e Reagents:

o 2-Fluorophenol (1.0 eq)[2]

o Bromine (Br2) (1.0 eq)

o Dichloromethane (DCM) (Solvent, 10 mL/g of substrate)
e Procedure:

o Dissolve 2-fluorophenol in DCM and cool to 0°C (ice bath). Critical: Cooling improves
regio-selectivity for the para position.

o Add Br2 dropwise over 30-60 minutes. Maintain temperature <5°C.
o Allow to warm to Room Temperature (RT) and stir for 2 hours.
o Workup:

o Quench with aqueous Sodium Bisulfite (NaHSO3) to remove unreacted bromine (orange
color disappears).

o Extract organic layer, wash with brine, dry over MgSO4.[3]
o Concentrate in vacuo.

e Purification:
o Crude Yield: ~90%.[3][4]

o Purification: Vacuum distillation (bp ~79°C at 7 mmHg) is preferred over column
chromatography for scale.

Why Buy Instead? To make 5g of product, you would handle hazardous elemental bromine and
generate HBr waste. Given the $6.00 price tag from bulk suppliers, synthesis is economically
irrational below the 1kg scale.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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